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Compound of Interest

Compound Name: Heptafluorobutyryl chloride

Cat. No.: B1329309

An In-depth Technical Guide to the Safe Handling of Heptafluorobutyryl Chloride

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical reagents is paramount. Heptafluorobutyryl chloride (CAS No. 375-16-6), a valuable
building block in organic synthesis, is classified as a corrosive material that requires strict
adherence to safety protocols.[1][2] This guide provides a comprehensive overview of its
hazards, safe handling procedures, and emergency response measures, ensuring laboratory
personnel can work with this compound with minimal risk.

Hazard Identification and Classification

Heptafluorobutyryl chloride is a corrosive liquid that causes severe skin burns and eye
damage.[1][2][3] It is also harmful if swallowed and is corrosive to the respiratory tract.[4] The
substance is moisture-sensitive and may develop pressure in its container, which should be
opened carefully.[1][2]

Table 1: GHS Hazard and Precautionary Statements
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Category Code

Hazard Statements H314

Statement

Causes severe skin burns
and eye damage.[1][3][4]
[51[6]

H302

Harmful if swallowed.[4][5]

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr
ay.[1][2][7]

P264

Wash face, hands, and any
exposed skin thoroughly after
handling.[1][4][5][7]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1][4]

(516171

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting.[1][3][4][5][7]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water
or shower.[3][5][6]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[1][3]
[61[7]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][3][4]1[6][ 7]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.merckmillipore.com/Web-PE-Site/en_US/-/PEN/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_IN_EN.PDF&DocumentUID=50531559&Language=EN&Country=IN&Origin=null
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.merckmillipore.com/Web-PE-Site/en_US/-/PEN/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_IN_EN.PDF&DocumentUID=50531559&Language=EN&Country=IN&Origin=null
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.merckmillipore.com/Web-AR-Site/es_ES/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_SG_EN.PDF&DocumentUID=346342415&Language=EN&Country=SG&Origin=PDP
https://www.merckmillipore.com/Web-PE-Site/en_US/-/PEN/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_IN_EN.PDF&DocumentUID=50531559&Language=EN&Country=IN&Origin=null
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.merckmillipore.com/Web-PE-Site/en_US/-/PEN/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_IN_EN.PDF&DocumentUID=50531559&Language=EN&Country=IN&Origin=null
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.merckmillipore.com/Web-PE-Site/en_US/-/PEN/ShowDocument-File?ProductSKU=MDA_CHEM-843443&DocumentType=MSD&DocumentId=843443_SDS_IN_EN.PDF&DocumentUID=50531559&Language=EN&Country=IN&Origin=null
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Category Code Statement

Immediately call a POISON
CENTER or doctor.[3][4]

P310

P405 Store locked up.[1][4][7]

| | P501 | Dispose of contents/container to an approved waste disposal plant.[2][3][4][7] |

Physical and Chemical Properties

Understanding the physical and chemical properties of heptafluorobutyryl chloride is
essential for its safe handling and storage.

Table 2: Physical and Chemical Properties of Heptafluorobutyryl Chloride

Property Value

Appearance Colorless to slightly pale yellow liquid.[1]
[2][3]

Physical State Liquid.[1][2][3]

Odor No data available.[1][2]

Boiling Point 39 °C/102.2 °F.[1][2]

Specific Gravity 1.550.[1][2]

Vapor Pressure 7.22 PSI @ 20 °C.[2]

Molecular Formula CACIF70.[1][3]

| Stability | Stable under normal conditions; moisture sensitive.[2][8] |

Experimental Protocols: Safety and Handling

The following protocols outline the necessary procedures for handling heptafluorobutyryl
chloride, responding to emergencies, and ensuring proper storage.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.sigmaaldrich.com/sds/sigma/77249
https://www.echemi.com/sds/heptafluorobutyrylchloride-pid_Seven21883.html
https://www.benchchem.com/product/b1329309?utm_src=pdf-body
https://www.benchchem.com/product/b1329309?utm_src=pdf-body
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/SG/zh/sds/H0508_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04695~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:22:47~~Heptafluorobutyryl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AC312100050&productDescription=HEPTAFLUOROBUTYRYL+CHLORI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8126331_EN.htm
https://www.benchchem.com/product/b1329309?utm_src=pdf-body
https://www.benchchem.com/product/b1329309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Standard Laboratory Handling

Objective: To provide a safe and controlled environment for working with heptafluorobutyryl
chloride.

Methodology:

» Ventilation: All handling must be performed in a well-ventilated area, preferably within a
certified chemical fume hood.[1][8]

e Personal Protective Equipment (PPE): A full complement of PPE is mandatory. This includes:

o Eye/Face Protection: Tightly fitting safety goggles or a full-face shield conforming to
EN166 (EU) or NIOSH (US) standards.[5][6][7][8]

o Skin Protection: Impervious gloves (e.g., acid-resistant) and flame-resistant protective
clothing.[1][5][7]

o Respiratory Protection: If exposure limits are exceeded or vapors are generated, a full-
face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA)
must be used.[7][8]

o Equipment: Use corrosion-resistant equipment.[1] Employ spark-proof tools and explosion-
proof equipment where necessary.[1]

e Hygiene: Wash hands and face thoroughly after handling.[1] Immediately remove and
launder any contaminated clothing before reuse.[1][3][7] Do not eat, drink, or smoke in the
work area.[4][5]

o Container Handling: Containers may develop pressure and should be opened carefully.[1]
Keep containers tightly closed when not in use.[1][8]

Protocol 2: Emergency First-Aid Procedures

Objective: To provide immediate and appropriate medical aid following exposure. Always seek
immediate medical attention after any exposure.

Methodology:
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e If Inhaled:
o Remove the individual to fresh air immediately.[1][2][7]

o If breathing is difficult, administer oxygen.[2][3][8] If not breathing, provide artificial
respiration, but avoid mouth-to-mouth resuscitation.[2][7][8]

o Immediately call a physician or poison control center.[1]
 If on Skin:
o Immediately remove all contaminated clothing.[1][2][7]
o Rinse the affected skin area with plenty of water and soap for at least 15 minutes.[2][7][8]
o Call a physician immediately.[1][5]
e Ifin Eyes:

o Immediately flush eyes with plenty of water for at least 15 minutes, making sure to rinse
under the eyelids.[2][7][8]

o Remove contact lenses if present and easy to do so.[1][2][7]
o Seek immediate attention from an ophthalmologist.[5][6]
 If Swallowed:

o Rinse the mouth thoroughly with water.[1][7]

[e]

Do NOT induce vomiting, as there is a risk of perforation.[2][3][5][7]

o

If the person is conscious, have them drink 2-4 cupfuls of water or milk.[2][3][8]

[¢]

Never give anything by mouth to an unconscious person.[2][3][7]

o

Call a physician or poison control center immediately.[1]
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Protocol 3: Accidental Release Measures

Objective: To safely contain, clean up, and dispose of spilled heptafluorobutyryl chloride.
Methodology:

o Personnel Protection: Evacuate non-essential personnel from the area.[1][7] Ensure
adequate ventilation.[1][7] Responders must wear full personal protective equipment as
described in Protocol 1.[1][7]

« Ignition Sources: Remove all sources of ignition from the spill area.[7]

» Containment: Prevent the spill from entering drains or waterways.[1][5][7] For large spills,
create a bund using inert material.[1]

o Neutralization and Cleanup:

o Absorb the spill with an inert, non-combustible material such as dry sand, earth, silica gel,
or a universal binder.[1][2][8]

o Collect the absorbed material into a suitable, closed, and labeled container for chemical

waste disposal.[2][8]

o Clean the affected area thoroughly.[5]

Protocol 4: Fire-Fighting Measures

Objective: To extinguish fires involving heptafluorobutyryl chloride safely.
Methodology:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.[1][2][3][7]

» Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
Water is listed as unsuitable by one source.[1]
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e Specific Hazards: The compound is not flammable but can decompose under high heat to
produce toxic and irritating fumes, including carbon monoxide, carbon dioxide, hydrogen
chloride gas, and gaseous hydrogen fluoride (HF).[1][2][5]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[2][3]

[41[7]

o Fire-Fighting Actions: Fight the fire from a windward direction.[1] If it is safe to do so, remove
containers from the fire area.[1] Use a water spray to cool nearby containers and knock
down vapors.[5]

Reactivity and Storage

Table 3: Incompatible Materials and Hazardous Decomposition Products

Category Details

Strong oxidizing agents, strong bases.[2]

[€]

Incompatible Materials

- ] Exposure to moist air or water, heat, and
Conditions to Avoid o
sources of ignition.[2]

| Hazardous Decomposition Products | Carbon monoxide (CO), Carbon dioxide (CO2),
Gaseous hydrogen fluoride (HF), Hydrogen chloride gas.[2][8] |

Storage: Store in a dry, cool, and well-ventilated corrosives area.[2][8] Containers should be
kept tightly closed and stored locked up.[1][2][7] Some sources recommend refrigeration.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing Heptafluorobutyryl
Chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptafluorobutyryl chloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329309#heptafluorobutyryl-chloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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